2-({5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide

• IUPAC Name: 2-[[5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C25H31N5O2S2/c31-21(26-20-4-2-1-3-5-20)16-33-24-28-27-23(34-24)30-8-6-29(7-9-30)22(32)25-13-17-10-18(14-25)12-19(11-17)15-25/h1-5,17-19H,6-16H2,(H,26,31)
• InChI Key: WYVPWFRDHVAVPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(S2)SCC(=O)NC3=CC=CC=C3)C(=O)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C25H31N5O2S2
• Molecular Weight: 497.7 g/mol

Description

2-({5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide is a useful research compound. Its molecular formula is C25H31N5O2S2 and its molecular weight is 497.68. The purity is usually 95%.
BenchChem offers high-quality 2-({5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

This compound has been studied for its potential as an anticancer agent . Specifically, it has been evaluated as a potential inhibitor of Aurora-A kinase , a family of serine/threonine kinases that play critical roles in cell cycle control and mitosis. The most potent derivatives were found to have IC 50 values of 36.6 and 38.8 μM, respectively. These findings contribute to the development of novel cancer therapeutics and offer promise for more effective and targeted treatments in the future.

Catalyst Development

Adamantane derivatives, such as the compound , have diverse applications in the field of catalyst development . Their unique structural, biological, and stimulus-responsive properties make them suitable for a wide range of applications.

Nanomaterials

Adamantane derivatives are also used in the development of nanomaterials . Their unique properties make them ideal for creating and utilizing new materials based on natural and synthetic nanodiamonds.

Synthesis of Functional Adamantane Derivatives

The compound can be used as a starting material for the synthesis of various functional adamantane derivatives . These derivatives have extensive applications, including the development of monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids.

Development of High-Energy Fuels and Oils

The high reactivity of adamantane derivatives offers extensive opportunities for their utilization as starting materials for the synthesis of high-energy fuels and oils .

Development of Pharmaceuticals

Adamantane derivatives, such as the compound , are used in the development of pharmaceuticals . Their unique properties make them suitable for a wide range of applications in medicinal chemistry.